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Compound Name: 2,3-Norbornanedicarboxylic Acid

Cat. No.: B1630611 Get Quote

An In-Depth Technical Guide to the Spectroscopic Characterization of 2,3-
Norbornanedicarboxylic Acid

Introduction
2,3-Norbornanedicarboxylic acid, a saturated bicyclic compound with the chemical formula

C₉H₁₂O₄, represents a foundational structure in medicinal and materials chemistry.[1] Its rigid

bicyclo[2.2.1]heptane framework provides a unique three-dimensional scaffold that is

invaluable for the synthesis of complex molecular architectures, including polymers and active

pharmaceutical ingredients. The stereochemical arrangement of the two carboxylic acid groups

—which can exist as endo, exo, cis, or trans isomers—profoundly influences the molecule's

physical properties and biological activity.

Accurate and unambiguous structural confirmation is paramount for any research or

development involving this molecule. Spectroscopic analysis is the cornerstone of this

characterization, providing detailed insights into the molecular framework, functional groups,

and stereochemistry. This guide offers a comprehensive exploration of the core spectroscopic

techniques—Nuclear Magnetic Resonance (NMR), Infrared (IR) Spectroscopy, and Mass

Spectrometry (MS)—as they apply to 2,3-Norbornanedicarboxylic Acid. It is designed for

researchers, scientists, and drug development professionals, providing not only reference data

but also the causal reasoning behind experimental choices and data interpretation.
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The IUPAC name for the parent structure is bicyclo[2.2.1]heptane-2,3-dicarboxylic acid.[1] The

numbering of the carbon skeleton is crucial for spectral assignment. The stereochemistry of the

substituents at C2 and C3 dictates the overall shape of the molecule and is a key focus of

spectroscopic analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 3 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1630611?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1630611?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

